Cas no 2227734-76-9 (rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227734-76-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 6102797
• PubChem ID: 165826509
• Update Time: 2025-06-08

rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1902953
• 2227734-76-9
• rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(20)16-8-4-5-9(12(17)6-8)10-7-11(10)13(18)19/h4-6,10-11,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t10-,11+/m0/s1
• InChI Key： DNRIOLVNANZHRA-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227734-76-9)

Rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid, with the CAS number 2227734-76-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclopropane ring and functionalized aromatic side chain, making it a subject of interest for various applications in drug discovery and molecular biology.

The structure of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The cyclopropane ring, a three-membered carbon heterocycle, introduces steric hindrance and rigidity to the molecule, which can be exploited in the design of bioactive compounds. Additionally, the presence of a tert-butoxy carbonylamino group and a hydroxyphenyl moiety enhances its reactivity and potential biological activity.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their potential as pharmacological agents. The cyclopropane ring is known to disrupt protein-protein interactions and can serve as a scaffold for the development of novel therapeutic molecules. For instance, studies have shown that cyclopropanes can modulate the conformational flexibility of proteins, thereby affecting their function. This property makes rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in drug development.

The hydroxyphenyl group in this compound adds another layer of complexity, as it can participate in hydrogen bonding interactions and influence the molecule's solubility and bioavailability. The tert-butoxy carbonylamino group not only provides stability to the molecule but also serves as a site for further functionalization, allowing chemists to tailor its properties for specific applications.

Recent research has highlighted the potential of this compound in the field of medicinal chemistry. For example, studies have demonstrated that derivatives of cyclopropanecarboxylic acids can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. The specific arrangement of functional groups in rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid suggests that it may have similar bioactivities. Further investigation into its pharmacological properties could uncover new therapeutic opportunities.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropane ring typically requires specialized techniques such as ring-closing metathesis or cyclization reactions. The subsequent functionalization of the aromatic side chain involves protecting group strategies to prevent unwanted side reactions. These synthetic challenges underscore the complexity of working with such molecules but also highlight their synthetic utility.

In addition to its potential as a pharmacological agent, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid may find applications in materials science and catalysis. The unique structural features of this compound make it an attractive candidate for designing novel catalysts or ligands that can enhance reaction efficiency in various chemical processes.

The study of stereoelectronic effects in cyclopropanes has been an active area of research, and this compound offers a valuable platform for exploring these effects. The (1R,2R) configuration of the cyclopropane ring influences its interaction with biological targets, and understanding these interactions can lead to the development of more effective drugs. Computational studies have shown that the stereochemistry of cyclopropanes plays a crucial role in their binding affinity and specificity.

The hydroxyphenyl group also contributes to the stereochemical landscape of this compound. Studies have shown that hydroxylated aromatic rings can exhibit chiral behavior, influencing the overall conformational preferences of the molecule. This chiral environment can be exploited to design enantiomerically pure compounds with enhanced biological activity.

In conclusion, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227734-76-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for further investigation into drug discovery, materials science, and catalysis. As our understanding of stereoelectronic effects and molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing innovative solutions to complex scientific challenges.